BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling SR-3029

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and
disposal of SR-3029, a potent and selective inhibitor of casein kinase 16 (CK198) and CKle.
Adherence to these guidelines is essential to ensure laboratory safety and maintain
experimental integrity.

Immediate Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for SR-3029 is not publicly available, GHS
hazard classifications from suppliers indicate that SR-3029 is an irritant. All handling of SR-
3029, particularly in its solid form, should be conducted in a designated area, such as a
chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE)

Based on the known hazards, the following PPE is mandatory when handling SR-3029:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles

Protects against splashes and
airborne particles that can
cause serious eye irritation
(H319).

Hand Protection

Nitrile gloves

Provides a barrier against skin
contact to prevent skin irritation
(H315).

Respiratory Protection

N95 respirator or higher

Recommended when handling
the powder form to prevent
respiratory tract irritation
(H335).[1]

Body Protection

Laboratory coat

Prevents contamination of

personal clothing.

Hazard and Precautionary Statements

The following GHS hazard (H) and precautionary (P) statements are associated with SR-3029:
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Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Avoid breathing

P261 :
dust/fume/gas/mist/vapors/spray.[1]
P264 Wash hands thoroughly after handling.[1]
280 Wear protective gloves/eye protection/face
protection.[1]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
If skin irritation occurs: Get medical
P332+P313 ] )
advice/attention.[2]
If eye irritation persists: Get medical
P337+P313

advice/attention.[2]

Operational Plan: Experimental Protocols

SR-3029 is a solid that is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF).[4] Proper preparation of stock and working solutions is critical for
experimental success and safety.

Solution Preparation
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Study Type

Solvent/Vehicle Concentration

Procedure

In Vitro

DMSO > 30 mg/mL

Prepare a
concentrated stock
solution in fresh,
anhydrous DMSO.
Aliquot and store at
-20°C or -80°C to
avoid repeated freeze-

thaw cycles.[5]

In Vivo

(Intraperitoneal)

5% DMSO, 40%
PEG300, 5% Tween
80, 50% ddH20

1.6 mg/mL

First, dissolve SR-
3029 in DMSO.
Sequentially add
PEG300, Tween 80,
and ddHz0, ensuring
the solution is clear
after each addition.

Prepare fresh daily.[6]

In Vivo (Oral Gavage)

Carboxymethylcellulos
e sodium (CMC-Na)

solution

=5 mg/mL

Create a homogenous
suspension in the
CMC-Na solution.[7]

Note: The solubility of SR-3029 can be affected by hygroscopic DMSO; always use freshly

opened solvent.[5]

Disposal Plan

Dispose of SR-3029 and any contaminated materials in accordance with institutional and local

regulations for chemical waste.

Waste Segregation and Disposal

e Solid Waste: Collect unused SR-3029 powder and any contaminated consumables (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container for hazardous chemical

waste.
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» Liquid Waste: Collect waste solutions containing SR-3029 in a designated, sealed container
for hazardous chemical waste. Do not dispose of down the drain.

o Contaminated PPE: Dispose of used gloves and other contaminated PPE in the appropriate
hazardous waste stream.

Signaling Pathway and Experimental Workflow

SR-3029 is a potent inhibitor of the Casein Kinase 16 (CK1d) and CK1g, which are involved in
the Wnt/3-catenin signaling pathway.[4][5]
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Caption: Safe handling workflow for SR-3029 from receipt to disposal.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b610973?utm_src=pdf-body-img
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. Researchers should consult their institution's safety office and the supplier's
technical information. Always adhere to local regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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